Cas no 2680780-10-1 (1-(pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
• CAS No: 2680780-10-1
• MF: C₁₁H₇F₃N₄O₃
• MW: 300.193492174149
• CID: 5633547
• PubChem ID: 165926666
• Update Time: 2025-05-21

1-(pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
• EN300-28290204
• 2680780-10-1

• Inchi： 1S/C11H7F3N4O3/c12-11(13,14)10(21)17-8-6(9(19)20)5-16-18(8)7-3-1-2-4-15-7/h1-5H,(H,17,21)(H,19,20)
• InChI Key： XDXKERFMIWGGCZ-UHFFFAOYSA-N
• SMILES： FC(C(NC1=C(C(=O)O)C=NN1C1C=CC=CN=1)=O)(F)F

Computed Properties

• Exact Mass: 300.04702458g/mol
• Monoisotopic Mass: 300.04702458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97.1Ų

Additional information on 1-(pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid

1-(Pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2680780-10-1, known as 1-(pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The pyrazole ring serves as a central structural motif, with substituents at positions 1 and 5 contributing to its unique chemical properties.

Recent studies have highlighted the antitumor activity of this compound, particularly in targeting specific signaling pathways involved in cancer progression. Researchers have demonstrated that 1-(pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid exhibits potent inhibitory effects on key enzymes such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). These findings underscore its potential as a novel chemotherapeutic agent with improved efficacy and reduced toxicity compared to conventional treatments.

The synthesis of this compound involves a multi-step process that incorporates advanced organic chemistry techniques. The pyridine moiety is introduced via a coupling reaction, while the trifluoroacetamide group is appended through a nucleophilic substitution mechanism. The carboxylic acid functionality at position 4 plays a critical role in enhancing the compound's solubility and bioavailability, making it an attractive candidate for further preclinical development.

In terms of structural analysis, the compound exhibits a rigid planar geometry due to the conjugation between the pyridine ring and the pyrazole core. This structural rigidity is believed to contribute to its high binding affinity for target proteins. Computational studies using molecular docking have revealed that 1-(pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid interacts favorably with hydrophobic pockets and hydrogen bonding networks within its target enzymes.

Recent advancements in medicinal chemistry have also explored the potential of this compound as a prodrug or a component of drug delivery systems. Its ability to undergo controlled release under physiological conditions makes it an ideal candidate for targeted therapies. Furthermore, ongoing research is investigating its effects on inflammatory pathways, suggesting its potential application in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The pharmacokinetic profile of 1-(pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid has been extensively studied in animal models. Results indicate moderate oral bioavailability with favorable distribution characteristics across various tissues. These properties are advantageous for developing it into an orally administered medication with sustained therapeutic effects.

In conclusion, CAS No 2680780-10-1, or 1-(pyridin-2-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid, represents a promising lead compound in drug discovery efforts. Its unique chemical structure, coupled with its diverse biological activities and favorable pharmacokinetic properties, positions it as a strong candidate for advancing into clinical trials. Continued research into its mechanisms of action and optimization of its therapeutic profile will undoubtedly pave the way for innovative treatments in oncology and beyond.